Cas no 1214388-48-3 ((3-Fluorobiphenyl-5-yl)methanamine)

• Product Name: (3-Fluorobiphenyl-5-yl)methanamine
• CAS No: 1214388-48-3
• MF: C₁₃H₁₂FN
• MW: 201.239486694336
• CID: 4997928
• Update Time: 2025-06-12

(3-Fluorobiphenyl-5-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (3-Fluorobiphenyl-5-yl)methanamine
• (3-fluoro-5-phenylphenyl)methanamine

• Inchi： 1S/C13H12FN/c14-13-7-10(9-15)6-12(8-13)11-4-2-1-3-5-11/h1-8H,9,15H2
• InChI Key： KCUOONJAZVNAQR-UHFFFAOYSA-N
• SMILES： FC1=CC(CN)=CC(=C1)C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 189
• XLogP3: 2.5
• Topological Polar Surface Area: 26

Additional information on (3-Fluorobiphenyl-5-yl)methanamine

Recent Advances in the Study of (3-Fluorobiphenyl-5-yl)methanamine (CAS: 1214388-48-3) and Its Applications in Chemical Biology and Medicine

The compound (3-Fluorobiphenyl-5-yl)methanamine, with the CAS number 1214388-48-3, has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This aromatic amine derivative, characterized by its fluorinated biphenyl structure, has shown promising potential in various therapeutic applications, particularly in the development of novel small-molecule inhibitors and modulators for neurological and oncological targets. Recent studies have explored its synthesis, pharmacological properties, and mechanism of action, positioning it as a valuable scaffold for drug discovery.

One of the key areas of research involving (3-Fluorobiphenyl-5-yl)methanamine is its role as a building block for the synthesis of bioactive molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the design of selective serotonin reuptake inhibitors (SSRIs) with improved blood-brain barrier permeability. The fluorinated biphenyl moiety was found to enhance binding affinity to serotonin transporters while minimizing off-target effects, suggesting its potential for treating depression and anxiety disorders with fewer side effects.

In addition to its neurological applications, (3-Fluorobiphenyl-5-yl)methanamine has been investigated for its anticancer properties. Research published in Bioorganic & Medicinal Chemistry Letters highlighted its incorporation into kinase inhibitors targeting aberrant signaling pathways in cancer cells. The compound's ability to modulate protein-protein interactions and disrupt oncogenic signaling cascades has made it a focal point for developing next-generation targeted therapies. Notably, derivatives of this scaffold have shown efficacy in preclinical models of breast and lung cancers, with ongoing studies optimizing pharmacokinetic profiles for clinical translation.

The synthetic routes to (3-Fluorobiphenyl-5-yl)methanamine have also been refined in recent years. A 2022 study in Organic Process Research & Development reported a scalable, high-yield synthesis using palladium-catalyzed cross-coupling reactions, which significantly reduced production costs and improved purity. This advancement is critical for facilitating large-scale production and enabling further pharmacological evaluations. Moreover, the compound's stability under physiological conditions has been confirmed through in vitro and in vivo studies, supporting its suitability as a drug candidate.

Despite these promising developments, challenges remain in fully elucidating the compound's safety profile and optimizing its therapeutic index. Recent toxicological studies have identified potential hepatotoxicity at high doses, prompting investigations into structural modifications to mitigate adverse effects. Collaborative efforts between academic and industrial researchers are underway to address these limitations and advance (3-Fluorobiphenyl-5-yl)methanamine-derived compounds into clinical trials.

In conclusion, (3-Fluorobiphenyl-5-yl)methanamine (CAS: 1214388-48-3) represents a versatile and pharmacologically active scaffold with broad applications in drug discovery. Its unique chemical properties and demonstrated bioactivity make it a compelling subject for ongoing research, particularly in the realms of neuroscience and oncology. Future studies will likely focus on refining its derivatives for enhanced efficacy and safety, paving the way for novel therapeutic interventions.